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Compound of Interest

Compound Name: 1-Phenyltetrazole-5-thiol

Cat. No.: B125466 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The journey of mercaptotetrazole compounds from a laboratory curiosity to a cornerstone of

modern chemistry and pharmacology is a testament to the enduring quest for novel molecular

scaffolds. These five-membered heterocyclic compounds, characterized by a tetrazole ring

bearing a thiol group, possess a unique combination of physicochemical properties that have

rendered them invaluable in a multitude of scientific disciplines. This technical guide provides a

comprehensive overview of the discovery, history, synthesis, and diverse applications of

mercaptotetrazole compounds, with a focus on quantitative data and detailed experimental

methodologies.

Discovery and Early History
The story of tetrazoles began in 1885 when Swedish chemist J. A. Bladin first synthesized a

derivative of this novel ring system.[1] However, it was not until the mid-20th century that the

synthesis and properties of 5-mercaptotetrazoles were more thoroughly investigated. Early

synthetic routes were often challenging, utilizing hazardous reagents and offering limited yields,

which constrained their widespread application.[1] The primary and most versatile route to 5-

substituted-1H-tetrazoles is the [3+2] cycloaddition reaction between a nitrile and an azide

source.[1][2][3][4] The development of more efficient and safer synthetic methods has been

pivotal to unlocking the vast potential of these compounds.
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Physicochemical Properties of Representative
Mercaptotetrazoles
The utility of mercaptotetrazole compounds is intrinsically linked to their unique structural and

electronic properties. The tetrazole ring is planar and aromatic, and the mercapto substituent

can exist in tautomeric equilibrium with the thione form. The acidic nature of the tetrazole

proton and the nucleophilicity of the sulfur atom are key to their reactivity and biological activity.

Below is a summary of key physicochemical data for 1-phenyl-5-mercaptotetrazole, a widely

used derivative.

Property Value Reference

Molecular Formula C₇H₆N₄S [5][6]

Molecular Weight 178.22 g/mol [5][6]

Melting Point 145-152 °C (decomposes) [7][8]

Appearance White crystalline powder [5][6][7]

pKa -3.85 ± 0.20 (Predicted) [7]

Water Solubility Partially soluble [7][8]

Solubility

Soluble in 5% ethanol,

acetone, chloroform, and

methanol

[7][8]

Evolution of Synthetic Methodologies
The synthesis of 1-substituted-5-mercaptotetrazoles has evolved significantly over the years,

with modern methods focusing on improved yields, safety, and environmental compatibility. The

most common approach involves the reaction of an isothiocyanate with an azide salt.
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Starting Materials

Reaction

Intermediate Formation

Cyclization

Product

Aryl/Alkyl Isothiocyanate

Reaction in Solvent
(e.g., Water, DMF)

Sodium Azide

Thiatriazole Intermediate

Intramolecular Cyclization

1-Substituted-5-mercaptotetrazole
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Start

Prepare Compound Stock
Solution (in DMSO)

Perform Serial Dilutions
in 96-well Plate

Inoculate Wells
with Microbes

Prepare Standardized
Microbial Inoculum

Incubate Plate
(e.g., 37°C, 24h)

Determine MIC
(Visual or OD600)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b125466#discovery-and-history-of-mercaptotetrazole-
compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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